3-Hydroxytetradecanoic Acid

• CAS No.: 1961-72-4
• Product Name: 3-Hydroxytetradecanoic Acid
• Molecular Formula: C14H28O3
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 3-hydroxytetradecanoic acid
• Standard InChI: InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)
• Standard InChIKey: ATRNZOYKSNPPBF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Description: 3-hydroxytetradecanoic acid is a 3-hydroxy fatty acid that is tetradecanoic (myristic) acid substituted at position 3 by a hydroxy group It has a role as a bacterial metabolite and a human metabolite. It is a 3-hydroxy fatty acid, a long-chain fatty acid and a 3-hydroxy monocarboxylic acid. It derives from a tetradecanoic acid. It is a conjugate acid of a 3-hydroxytetradecanoate.; , also known as 14:0(3-oh), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from tetradecanoic acid. can also be converted into 3-hydroxytetradecanoyl-CoA.
• Synonyms: β-Hydroxymyristic Acid; β-Hydroxytetradecanoic Acid; (3RS)-3-Hydroxytetradecanoic Acid; (RS)-3-Hydroxytetradecanoic Acid; (±)-3-Hydroxytetradecanoic Acid; 3-Hydroxymyristic Acid
• PubChem Compound: 16064
• Last Modified: Nov 11 2021